Cas no 4058-52-0 (3,4-Pentadien-1-ol, 2,2-dimethyl-)

• Product Name: 3,4-Pentadien-1-ol, 2,2-dimethyl-
• CAS No: 4058-52-0
• MF: C₇H₁₂O
• MW: 112.169582366943
• CID: 1512921
• PubChem ID: 556848
• Update Time: 2025-04-21

3,4-Pentadien-1-ol, 2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3,4-Pentadien-1-ol, 2,2-dimethyl-
• 2,2-dimethylpenta-3,4-dien-1-ol
• 4,4-Dimethyl-1,2-pentadiene-5-ol
• 2,2-Dimethyl-3,4-pentadien-1-ol #
• 4058-52-0
• NOTNXVNZHXXZSG-UHFFFAOYSA-N
• DTXSID10339535

• Inchi： 1S/C7H12O/c1-4-5-7(2,3)6-8/h5,8H,1,6H2,2-3H3
• InChI Key： NOTNXVNZHXXZSG-UHFFFAOYSA-N
• SMILES： OCC(C=C=C)(C)C

Computed Properties

• Exact Mass: 112.08886
• Monoisotopic Mass: 112.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23